Cas no 308297-87-2 (methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308297-87-2
• MF: C₂₁H₁₆O₇
• MW: 380.347546577454
• CID: 5555342
• Update Time: 2025-10-29

methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)-2-methylbenzofuran-5-yl 5-hydroxy-2-methylbenzofuran-3-carboxylate
• methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C21H16O7/c1-10-18(20(23)25-3)15-9-13(5-7-17(15)26-10)28-21(24)19-11(2)27-16-6-4-12(22)8-14(16)19/h4-9,22H,1-3H3
• InChI Key： XDJFUAXGJFMHPN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2C(C(OC2=CC=C3OC(C)=C(C(OC)=O)C3=C2)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-(5-Hydroxy-2-Methyl-1-Benzofuran-3-Carbonyloxy)-2-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 308297-87-2): An Overview

Methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-87-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MHBMC for brevity, is characterized by its unique structural features, which include multiple benzofuran moieties and functional groups such as hydroxyl and ester functionalities. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of MHBMC is C₁₉H₁₆O₆, with a molecular weight of approximately 344.33 g/mol. The compound's structure consists of two benzofuran rings connected through a carbonyl group, with additional substituents including hydroxyl and methyl groups. The presence of these functional groups imparts specific chemical properties to the molecule, such as solubility, reactivity, and stability.

Recent studies have focused on the potential therapeutic applications of MHBMC. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that MHBMC can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that the compound may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, MHBMC has also been investigated for its antioxidant properties. Free radicals and reactive oxygen species (ROS) are known to play a significant role in various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that MHBMC can scavenge free radicals and reduce oxidative stress in cellular models, indicating its potential as a protective agent against oxidative damage.

The pharmacokinetic properties of MHBMC have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further development into a drug product.

Clinical trials are currently underway to evaluate the safety and efficacy of MHBMC in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. Phase II trials are expected to provide more detailed insights into the therapeutic potential of MHBMC for specific indications.

Beyond its therapeutic applications, MHBMC has also been explored for its potential use in diagnostic imaging. The unique structural features of the compound make it suitable for conjugation with imaging agents, allowing for non-invasive visualization of biological processes in vivo. This could have significant implications for early detection and monitoring of diseases such as cancer and Alzheimer's disease.

In conclusion, methyl 5-(5-hydroxy-2-methyl-1-benzofuran-3-carbonyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308297-87-2) is a promising compound with a wide range of potential applications in medicine and diagnostics. Ongoing research continues to uncover new aspects of its biological activities and therapeutic potential, making it an exciting area of study for scientists and clinicians alike.